Cas no 2097132-93-7 (trans-Pralsetinib)

• Product Name: trans-Pralsetinib
• CAS No: 2097132-93-7
• MF: C₂₇H₃₂FN₉O₂
• MW: 533.600487709045
• MDL: MFCD31692384
• CID: 4738650
• PubChem ID: 129073603
• Update Time: 2025-08-05

trans-Pralsetinib Chemical and Physical Properties

Names and Identifiers

• Pralsetinib
• cis-Pralsetinib
• Blu667
• 1WPE73O1WV
• Cyclohexanecarboxamide, N-((1S)-1-(6-(4-fluoro-1H-pyrazol-1-yl)-3-pyridinyl)ethyl)-1-methoxy-4-(4-methyl-6-((5-methyl-1H-pyrazol-3-yl)amino)-2-pyrimidinyl)-, cis-
• cyclohexanecarboxamide, N-[(1S)-1-[6-(4-fluoro-1H-pyrazol-1-yl)-3-pyridinyl]ethyl]-1-methoxy-4-[4-methyl-6-[(5-methyl-1H-pyrazol-3-yl)amino]-2-pyrimidinyl]-, cis-
• Pralsetinib [INN]
• Pralsetinib [USAN]
• trans-Pralsetinib

• MDL： MFCD31692384
• Inchi： 1S/C27H32FN9O2/c1-16-11-22(33-23-12-17(2)35-36-23)34-25(31-16)19-7-9-27(39-4,10-8-19)26(38)32-18(3)20-5-6-24(29-13-20)37-15-21(28)14-30-37/h5-6,11-15,18-19H,7-10H2,1-4H3,(H,32,38)(H2,31,33,34,35,36)/t18-,19?,27?/m0/s1
• InChI Key： GBLBJPZSROAGMF-SIYOEGHHSA-N
• SMILES： FC1C=NN(C=1)C1=CC=C(C=N1)[C@H](C)NC(C1(CCC(C2N=C(C=C(C)N=2)NC2C=C(C)NN=2)CC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 816
• Topological Polar Surface Area: 136

Additional information on trans-Pralsetinib

Introduction to trans-Pralsetinib (CAS No. 2097132-93-7)

trans-Pralsetinib (CAS No. 2097132-93-7) is a potent and selective inhibitor of RET (Rearranged during Transfection) kinase, a receptor tyrosine kinase that plays a crucial role in the development and progression of various cancers, particularly those involving RET fusions or mutations. This compound has garnered significant attention in the oncology community due to its promising therapeutic potential and favorable safety profile.

The discovery and development of trans-Pralsetinib represent a significant advancement in targeted cancer therapy. RET alterations, including fusions and activating mutations, are found in a variety of malignancies, such as non-small cell lung cancer (NSCLC), medullary thyroid cancer (MTC), and other solid tumors. These genetic changes lead to constitutive activation of the RET kinase, driving uncontrolled cell proliferation and survival. trans-Pralsetinib selectively inhibits RET kinase activity, thereby disrupting the oncogenic signaling pathways that promote tumor growth.

Clinical trials have demonstrated the efficacy and safety of trans-Pralsetinib in patients with RET-altered cancers. In a phase 1/2 trial known as ARROW, trans-Pralsetinib showed robust antitumor activity across multiple tumor types. The study enrolled patients with advanced or metastatic RET fusion-positive NSCLC, RET-mutant MTC, and other advanced solid tumors harboring RET alterations. The results were highly encouraging, with a high overall response rate (ORR) and durable responses observed in both treatment-naïve and previously treated patients.

The pharmacokinetic properties of trans-Pralsetinib have also been extensively studied. It exhibits favorable oral bioavailability, a predictable dose-response relationship, and a manageable safety profile. Common adverse events include hypertension, liver enzyme elevations, and neutropenia, which are generally manageable with dose adjustments or supportive care. These characteristics make trans-Pralsetinib an attractive option for patients with RET-driven cancers who may have limited treatment options.

In addition to its clinical benefits, trans-Pralsetinib has shown activity against resistant mutations that can emerge during treatment with other RET inhibitors. This broad spectrum of activity underscores its potential as a first-line therapy and in overcoming resistance mechanisms. Ongoing research is exploring the use of trans-Pralsetinib in combination with other targeted therapies to further enhance its antitumor effects.

The mechanism of action of trans-Pralsetinib involves binding to the ATP-binding site of the RET kinase domain, thereby inhibiting its catalytic activity. This selective inhibition is critical for minimizing off-target effects and reducing toxicity. Preclinical studies have demonstrated that trans-Pralsetinib effectively inhibits RET signaling in both wild-type and mutant forms of the receptor, making it a versatile tool for treating a wide range of RET-driven cancers.

The development of trans-Pralsetinib has been driven by a collaborative effort involving academic researchers, pharmaceutical companies, and regulatory agencies. The compound has received breakthrough therapy designation from the U.S. Food and Drug Administration (FDA) for the treatment of patients with advanced or metastatic RET fusion-positive NSCLC and advanced or metastatic RET-mutant MTC. These designations reflect the significant unmet medical need in these patient populations and the potential of trans-Pralsetinib to address this need.

In conclusion, trans-Pralsetinib (CAS No. 2097132-93-7) represents a promising therapeutic option for patients with RET-altered cancers. Its selective inhibition of RET kinase, favorable pharmacokinetic properties, and manageable safety profile make it an important addition to the oncology treatment landscape. Ongoing clinical trials continue to explore its full potential in various cancer types, offering hope for improved outcomes for patients with these challenging diseases.